Cas no 1805100-26-8 (Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1805100-26-8
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4948714
• Update Time: 2025-06-08

Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C12H12F2N2O3/c1-2-18-11(17)9-4-7(5-15)3-8(6-16)10(9)19-12(13)14/h3-4,12H,2,5,15H2,1H3
• InChI Key： RSYMXHRVYNZSNR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(CN)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate

Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1805100-26-8): A Comprehensive Overview

Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate, identified by its CAS number 1805100-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of an amino methyl group, a cyano substituent, and a difluoromethoxy moiety contributes to its diverse chemical reactivity and potential biological activity.

The< strong>Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate molecule exhibits a high degree of complexity, which is reflected in its multifaceted applications across various domains of chemical research. The amino methyl group serves as a nucleophilic site, facilitating reactions such as nucleophilic substitution and condensation, while the cyano group introduces electrophilic characteristics that can participate in addition and oxidation reactions. The difluoromethoxy group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The< strong>Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate has been explored as a potential scaffold for designing molecules with therapeutic efficacy. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of this compound allow for selective binding to enzymatic targets, thereby modulating cellular signaling pathways.

One of the most compelling aspects of< strong>Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel synthetic protocols that can be adapted for the production of structurally diverse derivatives. These derivatives can then be screened for biological activity, providing a rapid and efficient approach to drug discovery. The compound's ability to undergo various transformations under mild conditions makes it an ideal candidate for large-scale synthesis without compromising purity or yield.

The< strong>Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate has also been investigated in the context of medicinal chemistry. Its molecular framework allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development. By modifying specific functional groups within the molecule, researchers can optimize these properties to enhance drug-like characteristics. This flexibility has led to several promising candidates entering preclinical studies for conditions ranging from neurodegenerative disorders to infectious diseases.

The< strong>CAS No. 1805100-26-8 designation ensures that researchers can reliably identify and procure this compound for their studies. With advancements in synthetic methodologies and analytical techniques, the accessibility of< strong>Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate has increased significantly, enabling more widespread exploration of its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated progress in understanding its role in drug development.

In conclusion, Ethyl 5-aminomethyl-3-cyano-2-(difluoromethoxy)benzoate represents a fascinating compound with significant implications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation drugs.